1-Butanol, 3-(2,4-cyclopentadien-1-ylidene)-

• CAS No.: 93915-27-6
• Molecular Formula: C9H12O
• Molecular Weight: 136.19 g/mol
• IUPAC Name: 3-cyclopenta-2,4-dien-1-ylidenebutan-1-ol
• InChI: InChI=1S/C9H12O/c1-8(6-7-10)9-4-2-3-5-9/h2-5,10H,6-7H2,1H3
• InChI Key: FPKMZOODFCXJKN-UHFFFAOYSA-N
• Canonical SMILES: CC(=C1C=CC=C1)CCO

Description

1-Butanol, 3-(2,4-cyclopentadien-1-ylidene)- is an organic compound with a unique structure that includes a butanol backbone and a cyclopentadienylidene group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Butanol, 3-(2,4-cyclopentadien-1-ylidene)- typically involves the reaction of 1-butanol with a cyclopentadienylidene precursor under specific conditions. The reaction often requires a catalyst to facilitate the formation of the desired product. Common catalysts include transition metals such as palladium or platinum.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under controlled temperature and pressure conditions. The use of continuous flow reactors can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

1-Butanol, 3-(2,4-cyclopentadien-1-ylidene)- undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The cyclopentadienylidene group can participate in substitution reactions, where one or more hydrogen atoms are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine or bromine) or organometallic compounds.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols.

Scientific Research Applications

1-Butanol, 3-(2,4-cyclopentadien-1-ylidene)- has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Medicine: Research into potential therapeutic applications, such as drug development, is ongoing.

Industry: The compound’s unique structure makes it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 1-Butanol, 3-(2,4-cyclopentadien-1-ylidene)- exerts its effects involves interactions with specific molecular targets. The cyclopentadienylidene group can participate in π-π interactions with aromatic systems, influencing the compound’s reactivity and binding properties. Additionally, the butanol backbone can undergo various chemical modifications, further affecting the compound’s behavior.

Comparison with Similar Compounds

Similar Compounds

• 1-(3-(2,4-Cyclopentadien-1-ylidene)-1-butenyl)-4-methoxybenzene
• 2,4-Cyclopentadien-1-ylidene methanone

Uniqueness

1-Butanol, 3-(2,4-cyclopentadien-1-ylidene)- is unique due to its combination of a butanol backbone and a cyclopentadienylidene group. This structure imparts distinct chemical properties and reactivity, making it valuable for specific applications in research and industry.